![molecular formula C8H14O4 B1609057 Ethyl 4-ethoxy-3-oxobutyrate CAS No. 41051-14-3](/img/structure/B1609057.png)
Ethyl 4-ethoxy-3-oxobutyrate
Overview
Description
Ethyl 4-ethoxy-3-oxobutyrate (EEOB), also known as ethyl 4-ethoxy-3-oxobutanoate, is a compound found in essential oils, and is used in perfumes, cosmetics, and flavoring agents. It is a naturally occurring substance and is a common component in many aromatic compounds. EEOB is a short-chain aliphatic ester with a pleasant odor and is used as a flavor and fragrance ingredient.
Scientific Research Applications
EEOB has been studied for its potential applications in various scientific research fields. It has been studied as a potential antioxidant and anti-inflammatory agent, as well as a potential therapeutic agent for the treatment of various diseases, including cancer and Alzheimer’s disease. It has also been studied for its potential applications in the field of biotechnology, such as for the production of bio-based chemicals.
Mechanism of Action
The mechanism of action of EEOB is not yet fully understood. However, studies have suggested that it may act as an antioxidant and anti-inflammatory agent by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines. It has also been suggested that it may act as a therapeutic agent by modulating the expression of genes involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
EEOB has been found to have various biochemical and physiological effects. In animal studies, it has been found to reduce inflammation and oxidative stress. It has also been found to have anti-cancer and anti-Alzheimer’s disease effects. In addition, it has been found to have anti-tumor and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The main advantage of using EEOB in lab experiments is its ease of synthesis. It can be synthesized from readily available materials, and the reaction is generally complete within 2-3 hours. However, there are some limitations to using EEOB in lab experiments. The compound is relatively unstable and can degrade over time. Additionally, it is not commercially available and must be synthesized in the lab.
Future Directions
The potential applications of EEOB in scientific research are still being explored. Future research should focus on further elucidating its mechanism of action, as well as its potential therapeutic applications. Additionally, research should focus on the development of more efficient and cost-effective synthesis methods for the compound. Other potential directions for future research include the development of novel formulations of EEOB for use in various applications, such as in cosmetics and perfumes. Additionally, research should focus on the development of analytical methods for the detection and quantification of EEOB in various products.
Properties
IUPAC Name |
ethyl 4-ethoxy-3-oxobutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O4/c1-3-11-6-7(9)5-8(10)12-4-2/h3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQCOPVYEHVOEMR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)CC(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40194018 | |
Record name | Ethyl 4-ethoxy-3-oxobutyrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40194018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41051-14-3 | |
Record name | Butanoic acid, 4-ethoxy-3-oxo-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41051-14-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 4-ethoxy-3-oxobutyrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041051143 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 4-ethoxy-3-oxobutyrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40194018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 4-ethoxy-3-oxobutyrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.153 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ETHYL 4-ETHOXY-3-OXOBUTYRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FRH3QXC7EA | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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